Cas no 1965309-13-0 (N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride)

• Product Name: N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride
• CAS No: 1965309-13-0
• MF: C₉H₁₃Cl₂F₃N₂
• MW: 277.114130735397
• MDL: MFCD30181876
• CID: 4778285
• Update Time: 2026-02-27

N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride
• SB34942
• N3,N3-Dimethyl-4-(trifluoromethyl)-1,3-benzenediamine dihydrochloride

• MDL： MFCD30181876
• Inchi： 1S/C9H11F3N2.2ClH/c1-14(2)8-5-6(13)3-4-7(8)9(10,11)12;;/h3-5H,13H2,1-2H3;2*1H
• InChI Key： ADOSXDXMLNSSLG-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CC(=CC=1N(C)C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 29.3

Additional information on N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride

N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride (CAS No. 1965309-13-0)

The compound N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride, identified by the CAS registry number 1965309-13-0, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and electronic materials.

The chemical structure of N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride consists of a benzene ring substituted with a dimethylamino group at position 1 and a trifluoromethyl group at position 6. The presence of these substituents imparts unique electronic and steric properties to the molecule. The dimethylamino group contributes to the molecule's basicity, while the trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of advanced materials. For instance, studies have demonstrated its utility in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. The compound's ability to act as a precursor for these materials makes it a valuable asset in industries such as aerospace, automotive, and electronics.

In addition to its material science applications, N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride has shown promise in the field of drug discovery. Its unique structural features make it a potential candidate for designing bioactive molecules with specific pharmacological properties. Researchers have explored its potential as a building block for constructing complex molecular frameworks with therapeutic applications.

The physical properties of this compound, including its solubility, melting point, and stability under various conditions, have been extensively studied. These studies have provided critical insights into its behavior under different environmental conditions, which is essential for optimizing its use in industrial applications. For example, its high thermal stability makes it suitable for processes requiring elevated temperatures.

From an environmental perspective, recent studies have evaluated the eco-friendliness of this compound. Researchers have explored methods to synthesize it using sustainable practices, reducing its environmental footprint. These efforts align with the growing global emphasis on green chemistry and sustainable manufacturing.

In conclusion, N1,N1-Dimethyl-6-(trifluoromethyl)benzene-1,3-diamine dihydrochloride (CAS No. 1965309-13-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological innovations.